Cas no 55866-24-5 (1,2,3-Butanetriol, 2-methyl-4-(1H-purin-6-ylamino)-)

• Product Name: 1,2,3-Butanetriol, 2-methyl-4-(1H-purin-6-ylamino)-
• CAS No: 55866-24-5
• MF: C₁₀H₁₅N₅O₃
• MW: 253.257801294327
• CID: 350418
• PubChem ID: 53803908
• Update Time: 2025-04-19

1,2,3-Butanetriol, 2-methyl-4-(1H-purin-6-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Butanetriol, 2-methyl-4-(1H-purin-6-ylamino)-
• 2-methyl-4-(7H-purin-6-ylamino)butane-1,2,3-triol
• 2-Methyl-4-[(7H-purin-6-yl)amino]butane-1,2,3-triol
• 55866-24-5
• DTXSID30706785
• 6-(2,3,4-trihydroxy-3-methylbutylamino) purine

• Inchi： 1S/C10H15N5O3/c1-10(18,3-16)6(17)2-11-8-7-9(13-4-12-7)15-5-14-8/h4-6,16-18H,2-3H2,1H3,(H2,11,12,13,14,15)
• InChI Key： FKHYWNLUSRZJFP-UHFFFAOYSA-N
• SMILES： OC(C)(CO)C(CNC1=C2C(=NC=N1)N=CN2)O

Computed Properties

• Exact Mass: 253.11765
• Monoisotopic Mass: 253.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 121.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-alkylaminopurines